Cas no 2227723-25-1 ((3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227723-25-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6227823
• PubChem ID: 96800866
• Update Time: 2025-06-08

(3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid
• EN300-1748891
• 2227723-25-1

• Inchi： 1S/C11H12O5/c12-8(6-10(13)14)7-2-1-3-9-11(7)16-5-4-15-9/h1-3,8,12H,4-6H2,(H,13,14)/t8-/m0/s1
• InChI Key： RUCSJGSIXIWDCP-QMMMGPOBSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Additional information on (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid (CAS No. 2227723-25-1)

(3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid (CAS No. 2227723-25-1) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of benzodioxin derivatives, which are known for their diverse biological activities and structural complexity. The compound's unique stereochemistry and functional groups make it a valuable candidate for various therapeutic and industrial purposes.

The chemical structure of (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid features a benzodioxin ring fused with a hydroxypropanoic acid moiety. The presence of the S configuration at the third carbon atom of the hydroxypropanoic acid chain imparts specific stereochemical properties that can influence its biological activity and reactivity. This chiral center is crucial for the compound's interactions with biological targets, making it an attractive molecule for drug design and development.

Recent research has highlighted the potential of (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid in various therapeutic areas. Studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. The compound's ability to scavenge free radicals and reduce oxidative damage makes it a potential therapeutic agent in these conditions.

The pharmacokinetic properties of (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid have been studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that it can be effectively absorbed and distributed in the body, making it suitable for further development as a therapeutic agent.

In the context of drug discovery and development, the synthesis of (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including enantioselective catalytic methods that ensure the production of the desired enantiomer with high stereoselectivity. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings provide a strong foundation for advancing to phase II trials to further investigate its therapeutic potential.

Beyond its pharmaceutical applications, (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid has also found use in other areas of chemistry and materials science. Its unique structural features make it an excellent building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a chiral auxiliary in asymmetric synthesis or as a precursor for the preparation of advanced materials with specific optical or electronic properties.

In conclusion, (3S)-3-(2,3-dihydro-1,4-benzodioxin-5-yl)-3-hydroxypropanoic acid (CAS No. 2227723-25-1) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique chemical structure and biological activities make it an exciting molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing medical treatments and technological innovations.